Cas no 103744-84-9 (2H-1,7-Dioxacyclopent[cd]indene-2a,4(3H)-diol,3-chlorohexahydro-, (2aS,3R,4S,4aR,7aR,7bS)-)

2H-1,7-Dioxacyclopent[cd]indene-2a,4(3H)-diol,3-chlorohexahydro-, (2aS,3R,4S,4aR,7aR,7bS)- Properties

Names and Identifiers

• 2H-1,7-Dioxacyclopent[cd]indene-2a,4(3H)-diol,3-chlorohexahydro-, (2aS,3R,4S,4aR,7aR,7bS)-
• (2aS,3R,4S,4aR,7aR,7bS)-3-Chlorohexahydro-2H-1,7-dioxacyclopenta[ cd]indene-2a,4(3H)-diol
• Rehmaglutin D
• Regaloside A
• rehmaglutin C
• [ "" ]
• (2aS,4aβ,7aβ,7bβ)-Octahydro-3α-chloro-2H-1,7-dioxacyclopenta[cd]indene-2aβ,4β-diol
• (2aS,4aβ,7aβ,7bβ)-Hexahydro-3α-chloro-2H-1,7-dioxacyclopent[cd]indene-2aβ,4β(3H)-diol
• (2aS,4abeta,7abeta,7bbeta)-Octahydro-3alpha-chloro-2H-1,7-dioxacyclopenta[cd]indene-2abeta,4beta-diol
• (1R,4S,5R,6S,7R,11S)-5-chloro-2,10-dioxatricyclo[5.3.1.04,11]undecane-4,6-diol
• AKOS032962282
• 103744-84-9
• (1R,4S,5R,6S,7R,11S)-5-chloro-2,10-dioxatricyclo(5.3.1.04,11)undecane-4,6-diol
• +Expand

• InChIKey： OFZRLVSQPBQNQB-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H13ClO4/c10-7-6(11)4-1-2-13-8-5(4)9(7,12)3-14-8/h4-8,11-12H,1-3H2
• SMILES： OC1C(Cl)C2(COC3C2C1CCO3)O

Computed Properties

• Exact Mass: 220.05000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 220.0502366g/mol
• Heavy Atom Count: 14
• Complexity: 261
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• LogP: -0.29160
• PSA: 58.92000
• Boiling Point: 415.1±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.2 mmHg at 25°C
• Flash Point: 204.8±28.7 °C
• Color/Form: Powder
• Density: 1.5±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether